Cas no 2287332-35-6 (Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester)

• Product Name: Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester
• CAS No: 2287332-35-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5868468
• PubChem ID: 137944059
• Update Time: 2025-07-27

Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester
• ethyl 1-(2-aminoethyl)cyclobutane-1-carboxylate
• 2287332-35-6
• EN300-6738189

• Inchi： 1S/C9H17NO2/c1-2-12-8(11)9(6-7-10)4-3-5-9/h2-7,10H2,1H3
• InChI Key： BJCKDSOEJRANEM-UHFFFAOYSA-N
• SMILES： C1(CCN)(C(OCC)=O)CCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 230.9±13.0 °C(Predicted)
• pka: 10.52±0.10(Predicted)

Additional information on Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester

Recent Advances in Cyclobutanecarboxylic Acid, 1-(2-aminoethyl)-, Ethyl Ester (CAS: 2287332-35-6) Research

Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester (CAS: 2287332-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclobutane ring and ester-functionalized side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a scaffold for designing selective kinase inhibitors. Researchers demonstrated that derivatives of Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique hydrogen-bonding network facilitated by the aminoethyl moiety.

Further investigations have focused on the compound's metabolic stability and pharmacokinetic properties. A preclinical study conducted by a team at the University of Cambridge (2024) reported that ethyl ester derivatives of cyclobutane-carboxylic acids, including 2287332-35-6, displayed enhanced oral bioavailability compared to their carboxylic acid counterparts. This finding underscores the potential of this chemical class in the development of orally administered therapeutics.

In the realm of peptide mimetics, Cyclobutanecarboxylic acid, 1-(2-aminoethyl)-, ethyl ester has been employed as a constrained building block to stabilize secondary structures. A recent Nature Chemical Biology publication (2024) detailed its incorporation into macrocyclic peptides targeting protein-protein interactions, yielding compounds with improved proteolytic resistance and binding affinity. The rigid cyclobutane ring was shown to restrict conformational flexibility, a property leveraged to enhance target selectivity.

Ongoing clinical trials are evaluating derivatives of 2287332-35-6 as potential treatments for neurodegenerative diseases. Preliminary data from Phase I studies suggest good tolerability and blood-brain barrier penetration, making this scaffold promising for central nervous system drug development. Future research directions include exploring its applications in radiopharmaceuticals and as a linker in antibody-drug conjugates.